Cas no 2228138-50-7 (3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propanenitrile)
2228138-50-7 structure
Product Name:3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propanenitrile
CAS No:2228138-50-7
MF:C9H7ClN4
MW:206.631679773331
CID:5813081
PubChem ID:165634731
Update Time:2023-12-28
3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propanenitrile
- 3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile
- EN300-1992490
- 2228138-50-7
-
- Inchi: 1S/C9H7ClN4/c10-8-7-6(2-1-3-11)4-12-9(7)14-5-13-8/h4-5H,1-2H2,(H,12,13,14)
- InChI Key: BZNISXSRMOWRMT-UHFFFAOYSA-N
- SMILES: ClC1=C2C(=NC=N1)NC=C2CCC#N
Computed Properties
- Exact Mass: 206.0359239g/mol
- Monoisotopic Mass: 206.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 65.4Ų
3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1992490-0.05g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile |
2228138-50-7 | 0.05g |
$1080.0 | 2023-09-16 | ||
| Enamine | EN300-1992490-0.1g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile |
2228138-50-7 | 0.1g |
$1131.0 | 2023-09-16 | ||
| Enamine | EN300-1992490-0.25g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile |
2228138-50-7 | 0.25g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-1992490-0.5g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile |
2228138-50-7 | 0.5g |
$1234.0 | 2023-09-16 | ||
| Enamine | EN300-1992490-1.0g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile |
2228138-50-7 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1992490-2.5g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile |
2228138-50-7 | 2.5g |
$2520.0 | 2023-09-16 | ||
| Enamine | EN300-1992490-5.0g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile |
2228138-50-7 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1992490-10.0g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile |
2228138-50-7 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1992490-1g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile |
2228138-50-7 | 1g |
$1286.0 | 2023-09-16 | ||
| Enamine | EN300-1992490-5g |
3-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propanenitrile |
2228138-50-7 | 5g |
$3728.0 | 2023-09-16 |
3-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propanenitrile Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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